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Compound of Interest

Compound Name: Caprolactone

Cat. No.: B7770092 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling caprolactone, a widely used lactone in polymer synthesis. Adherence to these

protocols is critical for minimizing exposure risks and ensuring compliant disposal of chemical

waste.

Personal Protective Equipment (PPE): A Multi-
layered Defense
When handling caprolactone, a comprehensive approach to personal protection is necessary.

The following table summarizes the recommended PPE, categorized by the area of protection.
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Body Part
Personal Protective
Equipment

Recommendations and
Specifications

Eyes & Face Safety Goggles or Face Shield

Always wear chemical splash

goggles that conform to ANSI

Z87.1 or European Standard

EN166. A face shield should

be worn in situations with a

higher risk of splashing.[1][2]

[3]

Hands Chemical-Resistant Gloves

Neoprene or Polyvinyl Chloride

(PVC) gloves are

recommended.[4] Due to the

absence of specific

breakthrough time data for

caprolactone, it is crucial to

consult the glove

manufacturer's compatibility

data. A conservative approach

is to select gloves with a

protection class of 5 or higher

(breakthrough time > 240

minutes) for prolonged contact

and a class of 3 or higher (> 60

minutes) for brief contact.[4]

Always inspect gloves for any

signs of degradation before

use and wash hands

thoroughly after removal.[5]

Body
Laboratory Coat or Chemical-

Resistant Apron

A standard laboratory coat

should be worn at all times.

For operations with a

significant risk of splashing, a

PVC apron or overalls should

be used.[4]
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Respiratory Fume Hood or Respirator

All handling of caprolactone

should be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

[1] If a fume hood is not

available or if there is a

potential for generating

significant vapors, especially at

elevated temperatures, a

respirator with a Type A filter

for organic vapors should be

used.[1][4]

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits (OELs) established for ε-

caprolactone by major regulatory bodies such as OSHA, NIOSH, or ACGIH. However, for the

structurally similar compound, caprolactam, the following limits have been set and can be used

as a cautious reference:

Organization
Exposure Limit (8-hour
Time-Weighted Average)

Short-Term Exposure Limit
(STEL)

NIOSH
Dust: 1 mg/m³; Vapor: 0.22

ppm (1 mg/m³)

Dust: 3 mg/m³; Vapor: 0.66

ppm (3 mg/m³)[3][6]

OSHA 1 mg/m³ (dust) 3 mg/m³ (dust)[1]

ACGIH
5 mg/m³ (inhalable fraction and

vapor)
Not Established

Disclaimer: These limits are for caprolactam and should be used as a guideline for

caprolactone with caution. Always strive to keep exposure to any chemical to the lowest

achievable level.
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Operational Plan: A Step-by-Step Guide to Safe
Handling
Following a systematic workflow is crucial for minimizing risks associated with handling

caprolactone.
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Operational Workflow for Handling Caprolactone

Preparation

Handling

Post-Handling & Cleanup

Spill Response

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Dispense Caprolactone in Fume Hood

Keep Container Tightly Closed When Not in Use

Avoid Inhalation of Vapors and Direct Contact

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Evacuate Area

Alert Supervisor

Contain Spill with Inert Absorbent

Collect and Dispose as Hazardous Waste

Click to download full resolution via product page

A flowchart outlining the safe handling of caprolactone.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal of caprolactone and its contaminated waste is a critical final step. All waste

must be handled in accordance with local, state, and federal regulations.[4]

Waste Segregation and Collection:

Unused/Surplus Caprolactone: If pure and uncontaminated, consider recycling or sharing

with other researchers. If it is to be disposed of, it should be collected in its original or a

clearly labeled, compatible, and sealed container.

Contaminated Caprolactone and Solutions: Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label should include "Hazardous Waste," the name

"Caprolactone," and any other components in the waste stream.

Contaminated Labware and PPE: Disposable items such as gloves, pipette tips, and paper

towels that are contaminated with caprolactone should be collected in a separate, sealed,

and labeled hazardous waste bag or container.

Disposal Procedure:

Consult a Professional: Always consult with your institution's Environmental Health and

Safety (EHS) department or a licensed waste management contractor for specific disposal

instructions.[4]

Do Not Pour Down the Drain: Caprolactone should never be disposed of down the sink or in

general trash.

Waste Pickup: Arrange for the collection of the hazardous waste by a certified waste disposal

company.

By implementing these comprehensive safety and disposal plans, researchers can confidently

work with caprolactone while protecting themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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